Cas no 872612-77-6 (N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide)

N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide structure
872612-77-6 structure
Product Name:N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
CAS No:872612-77-6
MF:C28H25N3O6
MW:499.514607191086
CID:6462376
PubChem ID:16818193
Update Time:2025-05-20

N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
    • 872612-77-6
    • F1883-1351
    • N-[2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
    • AKOS024617360
    • N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
    • AB00677334-01
    • N-(2-((3,4-dimethoxyphenyl)carbamoyl)benzofuran-3-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
    • Inchi: 1S/C28H25N3O6/c1-35-22-13-12-18(15-23(22)36-2)29-28(34)26-25(20-10-6-7-11-21(20)37-26)30-27(33)17-14-24(32)31(16-17)19-8-4-3-5-9-19/h3-13,15,17H,14,16H2,1-2H3,(H,29,34)(H,30,33)
    • InChI Key: APUFQTMVBIPPOA-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(NC2=C(C(NC3C=CC(=C(C=3)OC)OC)=O)OC3C=CC=CC2=3)=O)CN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 499.17433553g/mol
  • Monoisotopic Mass: 499.17433553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 110Ų

N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1883-1351-2μmol
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1883-1351-5μmol
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1883-1351-10μmol
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1883-1351-20μmol
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1883-1351-1mg
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1883-1351-2mg
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1883-1351-3mg
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1883-1351-4mg
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1883-1351-5mg
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1883-1351-10mg
N-{2-[(3,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide
872612-77-6 90%+
10mg
$79.0 2023-05-17

N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide Related Literature

Additional information on N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide

N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide: A Comprehensive Overview

N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS No. 872612-77-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its intricate molecular structure, which includes a benzofuran core, a dimethoxyphenyl group, and a pyrrolidine ring. The combination of these functional groups imparts unique pharmacological properties, making it a promising candidate for various drug development initiatives.

The benzofuran scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is often associated with anti-inflammatory, antiviral, and anticancer properties. In the context of N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide, the presence of the benzofuran core contributes to its potential as a lead compound in the development of novel therapeutic agents.

The dimethoxyphenyl group is another key structural feature of this compound. This moiety is known for its ability to modulate biological activity by interacting with specific receptors or enzymes. Recent studies have shown that compounds containing dimethoxyphenyl groups exhibit potent antioxidant and anti-inflammatory effects, which are crucial for addressing various diseases such as neurodegenerative disorders and cardiovascular diseases.

The pyrrolidine ring in N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide adds further complexity to its structure. Pyrrolidines are commonly found in natural products and synthetic drugs due to their ability to enhance the bioavailability and stability of the parent molecule. The presence of this ring system can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent research has focused on the potential therapeutic applications of N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide. Studies have demonstrated its efficacy in various preclinical models of disease. For instance, it has shown promising results in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. Additionally, its anti-inflammatory properties make it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In terms of pharmacological mechanisms, N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been shown to interact with multiple targets. One of the key mechanisms involves the modulation of nuclear factor-kappa B (NF-kB) signaling, which plays a central role in inflammation and immune responses. By inhibiting NF-kB activation, this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby ameliorating inflammatory symptoms.

Another important aspect of this compound is its potential for drug delivery and formulation. The complex structure of N-{2-(3,4-dimethoxyphenyl)carbamoyl-1-benzofuran-3-yl}-5-o xo -1 - phen yl py rro lidine - 3 - car box amide allows for the development of targeted drug delivery systems that can improve its therapeutic index and reduce side effects. Nanoparticle-based formulations and prodrug strategies are being explored to enhance its bioavailability and tissue-specific targeting.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-(3,4-dimethoxyphenyl)carbamoyl - 1 - benzofuran - 3 - yl} - 5 - oxo - 1 - phen yl py rro lidine - 3 - car box amide in human subjects. Preliminary data from phase I trials have shown favorable safety profiles with no major adverse events reported. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In conclusion, N-{2-(3 , 4 - dim eth o xyp hen y l )c ar ba mo y l - 1 - ben zof u ran - 3 - y l} - 5 - ox o - 1 - phen y l py rro lidine - 3 - car box amide (CAS No. 872612-77-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure combines key functional groups that contribute to its pharmacological properties. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in various medical fields.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd